7-Hydroxyfuro[4,3,2-de]chromen-4(3H)-one

• IUPAC Name: 10-hydroxy-2,7-dioxatricyclo[6.3.1.04,12]dodeca-1(12),3,8,10-tetraen-6-one
• InChI: InChI=1S/C10H6O4/c11-6-2-7-10-5(4-13-7)1-9(12)14-8(10)3-6/h2-4,11H,1H2
• InChI Key: YGLXNDOUGBEARL-UHFFFAOYSA-N
• Canonical SMILES: C1C2=COC3=C2C(=CC(=C3)O)OC1=O
• Molecular Formula: C10H6O4
• Molecular Weight: 190.15 g/mol

Description

7-Hydroxyfuro[4,3,2-de]chromen-4(3H)-one, also known as 7-hydroxyfuranocoumarin, is a naturally occurring furanocoumarin found in various plants. It is an important intermediate in the biosynthesis of other furanocoumarins. 7-Hydroxyfuro[4,3,2-de]chromen-4(3H)-one has been identified as having a wide range of biological activities, including antioxidant, antimicrobial, antifungal, anti-inflammatory, and anticancer activities.

Scientific Research Applications

Green Synthesis Methods

Kumar et al. (2015) developed a green, catalyst-free, and solvent-free method for synthesizing functionalized benzo[f]furo[3,2-c]chromen-4-(5H)-ones, demonstrating a more advanced and milder approach than previous methods. This process is significant for synthesizing structures related to furo-chromen-4-ones, with potential in various therapeutic applications due to promising binding with therapeutic targets (Kumar, Kaur, Gupta, & Sharma, 2015).

Synthesis of Heterocyclic Systems

Popova et al. (2019) explored the synthesis of various heterocyclic systems, including furo[2,3-b:2',3'-f]chromen-3(2H)-one, through the inversed electron-demand hetero-Diels–Alder reaction. This method contributes to the development of complex heterocyclic compounds that could have applications in pharmaceutical and material sciences (Popova, Mrug, Bondarenko, & Frasinyuk, 2019).

Crystal Structure Analysis

The crystal structure of 3-(hydroxymethyl)chromone was analyzed by Ishikawa (2015), revealing insights into the molecular arrangement and interactions in chromen-4-one derivatives. Such studies are crucial for understanding the physical and chemical properties of these compounds, which can inform their application in various scientific fields (Ishikawa, 2015).

Synthesis and Biological Screening

Khan et al. (2003) synthesized derivatives of 7-hydroxy-4-methyl-2H-chromen-2-one, exhibiting significant cytotoxic and bactericidal activities. Such compounds are essential for developing new pharmaceutical agents with potential antibacterial properties (Khan et al., 2003).

Facile Three-Component Synthesis

Ghorbani and Kiyani (2014) reported a facile method for synthesizing 7-arylbenzo[f]chromeno[4,3-b]chromen-6(7H)-one derivatives using a three-component strategy. This method is notable for its simplicity and efficiency, which is crucial in the synthesis of complex organic molecules (Ghorbani & Kiyani, 2014).